Cas no 2227649-84-3 (rac-(1R,2R)-2-(1-tert-butyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(1-tert-butyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227649-84-3
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5988840
• PubChem ID: 165610999
• Update Time: 2023-12-28

rac-(1R,2R)-2-(1-tert-butyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1-tert-butyl-1H-pyrazol-4-yl)cyclopropane-1-carboxylic acid
• 2227649-84-3
• EN300-1744093

• Inchi： 1S/C11H16N2O2/c1-11(2,3)13-6-7(5-12-13)8-4-9(8)10(14)15/h5-6,8-9H,4H2,1-3H3,(H,14,15)/t8-,9+/m0/s1
• InChI Key： MXCWLEKGTCSDCP-DTWKUNHWSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=NN(C(C)(C)C)C=1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų